4-Methylphthalic acid
Overview
Description
4-Methylphthalic acid is a chemical compound with the molecular formula C9H8O4 . It has an average mass of 180.157 Da and a monoisotopic mass of 180.042252 Da .
Synthesis Analysis
New trans-A2B2-porphyrins substituted at phenyl positions were synthesized from 4-methylphthalic acid as a starting material through sequential multistep reactions .Molecular Structure Analysis
The molecular structure of 4-Methylphthalic acid consists of 9 carbon atoms, 8 hydrogen atoms, and 4 oxygen atoms . The InChI representation of its structure isInChI=1S/C9H8O4/c1-5-2-3-6 (8 (10)11)7 (4-5)9 (12)13/h2-4H,1H3, (H,10,11) (H,12,13) . Chemical Reactions Analysis
While specific chemical reactions involving 4-Methylphthalic acid are not detailed in the search results, it is used as a starting material in the synthesis of new trans-A2B2-porphyrins .Physical And Chemical Properties Analysis
4-Methylphthalic acid has a density of 1.4±0.1 g/cm3, a boiling point of 390.9±30.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C . It also has an enthalpy of vaporization of 67.5±3.0 kJ/mol, a flash point of 204.4±21.1 °C, and an index of refraction of 1.603 .Scientific Research Applications
Synthesis of Porphyrins
4-Methylphthalic acid: is utilized as a starting material in the synthesis of new trans-A2B2-porphyrins . These macrocyclic compounds are significant due to their role in biological processes like photosynthesis and oxygen transport. The synthesized porphyrins have potential applications in:
- Solar cell systems : Due to their small energy band gap values, especially those functionalized with N-hydroxyphthalimide, they are good candidates for solar cell systems .
- Photocatalysis : The same energy properties make them suitable for photocatalytic applications .
Metal-Organic Frameworks (MOFs)
4-Methylphthalic acid: is used to create MOFs , which are coordination networks with organic ligands containing potential voids . These structures are of interest for:
Pharmaceutical Applications
In pharmaceutical research, 4-Methylphthalic acid is involved in the development of coordination polymers with potential medicinal applications . These polymers could be used for:
Material Science
4-Methylphthalic acid: plays a role in material science, particularly in the development of polymers with specific properties for industrial use . It is involved in:
Environmental Science
In environmental science, 4-Methylphthalic acid has been identified in diesel exhaust particles and is studied for its environmental impact . It is examined for:
Biochemistry
In biochemistry, 4-Methylphthalic acid is a building block for complex molecules with biological significance . It is used in:
Safety and Hazards
4-Methylphthalic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is advised .
Mechanism of Action
Target of Action
4-Methylphthalic acid is an organic compound with the molecular formula C9H8O4 It’s known to be used as a starting material in the synthesis of new trans-a2b2-porphyrins .
Mode of Action
It’s known that it undergoes sequential multistep reactions when used as a starting material in the synthesis of new trans-a2b2-porphyrins .
Biochemical Pathways
It’s known to be involved in the synthesis of new trans-a2b2-porphyrins . These macrocycles have been characterized by various methods such as 1H NMR, 13C NMR, 19F NMR, 1H–1H COSY NMR, and MALDI-TOF mass spectrometry .
Pharmacokinetics
Its physical and chemical properties such as molecular weight (1801574), boiling point (39087 ℃), and density (1378 g/cm³) are known .
Result of Action
It’s known to be involved in the synthesis of new trans-a2b2-porphyrins , which have potential applications in various areas, including catalysis, sensing, molecular devices, dye-sensitized solar cells (DSSC), photosynthesis, and photodynamic therapy .
Action Environment
It’s known that the compound is a white powder at room temperature . Its stability and efficacy could potentially be influenced by factors such as temperature, pH, and presence of other chemicals in its environment.
properties
IUPAC Name |
4-methylphthalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWJJAFQCTXFSTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4063406 |
Source
|
| Record name | 1,2-Benzenedicarboxylic acid, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylphthalic acid | |
CAS RN |
4316-23-8 |
Source
|
| Record name | 4-Methylphthalic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4316-23-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-o-phthalate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004316238 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-METHYLPHTHALIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83573 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylphthalic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.122 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Methylphthalic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RDR8D8Q6WG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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